2-Acetoxyphenylisocyanate
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Description
2-Acetoxyphenylisocyanate is an aromatic isocyanate characterized by a phenyl ring substituted with an acetoxy group (-OAc) at the ortho position and an isocyanate (-NCO) functional group. This compound’s reactivity is influenced by the electron-withdrawing nature of the acetoxy group, which enhances the electrophilicity of the isocyanate moiety, making it suitable for nucleophilic addition reactions.
Properties
Molecular Formula |
C9H7NO3 |
|---|---|
Molecular Weight |
177.16 g/mol |
IUPAC Name |
(2-isocyanatophenyl) acetate |
InChI |
InChI=1S/C9H7NO3/c1-7(12)13-9-5-3-2-4-8(9)10-6-11/h2-5H,1H3 |
InChI Key |
RRFYWCGXUHFYOP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OC1=CC=CC=C1N=C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
2-Phenoxyphenyl Isocyanate
- Structural Difference: Replaces the acetoxy group with a phenoxy (-OPh) group.
- Reactivity: The phenoxy group donates electron density via resonance, reducing the electrophilicity of the -NCO group compared to 2-acetoxyphenylisocyanate.
- Applications : Primarily used in research for synthesizing ureas and carbamates .
Hexamethylene Diisocyanate (HDI)
- Structural Difference : Aliphatic diisocyanate with two -NCO groups on a hexane backbone.
- Reactivity : Higher cross-linking capacity due to bifunctional isocyanate groups, enabling polyurethane production.
- Applications : Industrial-scale polymer synthesis (e.g., coatings, adhesives) .
Chlorosulfonyl Isocyanate
- Structural Difference : Features a sulfonyl chloride (-SO₂Cl) group adjacent to the -NCO group.
- Reactivity : Extremely electrophilic due to strong electron withdrawal from -SO₂Cl, enabling reactions with weak nucleophiles (e.g., alkenes).
- Hazards : Highly corrosive and toxic, requiring stringent safety protocols .
Phenyl Isocyanate
- Structural Difference : Lacks substituents on the phenyl ring.
- Reactivity : Less electrophilic than 2-acetoxyphenylisocyanate due to the absence of electron-withdrawing groups.
- Applications : Intermediate in pesticide and pharmaceutical synthesis.
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